Cas no 9014-02-2 (Zinostatinum)

• Product name: Zinostatinum
• CAS No: 9014-02-2
• MF: C₃₅H₃₅NO₁₂
• MW: 661.651911020279
• CID: 1949130
• PubChem ID: 57125363

Zinostatinum Chemical and Physical Properties

Names and Identifiers

• Zinostatinum
• (1aS,5R,6<wbr>
• 1-naphtha<wbr>
• Neocarzinostatin
• [(4S,6R,11R,12R)-11-[(2R,3R,4R,5R,6R)-4,5-dihydroxy-6-methyl-3-(methylamino)oxan-2-yl]oxy-4-[(4R)-2-oxo-1,3-dioxolan-4-yl]-5-oxatricyclo[8.3.0.04,6]tridec-1(13)-en-2,7-diyn-12-yl] 2-hydroxy-7-methoxy-5-methylnaphthalene-1-carboxylate
• 9014-02-2
• NS00120438
• SCHEMBL1347615
• Zinostatin (USAN/INN)
• ZINOSTATIN
• Neocarzinostatin (JAN)
• D02046
• Zinostatino
• PP082U6W1L
• Zinostatinum [INN-Latin]
• Neocarzinostatin K
• Neocarcinostatin
• UNII-PP082U6W1L
• CCRIS 1177
• A 8544527G1
• Zinostatine
• Q27286683
• Vinostatin
• [(4S,11R,12R)-11-[(2R,3R,4R,5R,6R)-4,5-dihydroxy-6-methyl-3-(methylamino)oxan-2-yl]oxy-4-(2-oxo-1,3-dioxolan-4-yl)-5-oxatricyclo[8.3.0.04,6]tridec-1(13)-en-2,7-diyn-12-yl] 2-hydroxy-7-methoxy-5-methylnaphthalene-1-carboxylate
• Zinostatino [INN-Spanish]
• NSC 69856
• Zinostatine [INN-French]
• SCHEMBL23603
• Zinostatin [USAN:INN]
• BLXZMHNVKCEIJX-LTZUVELHSA-N

• Inchi： InChI=1S/C35H35NO12/c1-16-12-19(42-4)14-22-20(16)8-9-23(37)27(22)32(40)45-24-13-18-10-11-35(26-15-43-34(41)46-26)25(48-35)7-5-6-21(18)31(24)47-33-28(36-3)30(39)29(38)17(2)44-33/h8-9,12-14,17,21,24-26,28-31,33,36-39H,6,15H2,1-4H3/t17-,21?,24-,25?,26?,28-,29+,30-,31-,33-,35+/m1/s1
• InChI Key： BLXZMHNVKCEIJX-LTZUVELHSA-N
• SMILES： CC1C(C(C(C(O1)OC2C3CC#CC4C(O4)(C#CC3=CC2OC(=O)C5=C(C=CC6=C5C=C(C=C6C)OC)O)C7COC(=O)O7)NC)O)O

Computed Properties

• Exact Mass: 661.21592555g/mol
• Monoisotopic Mass: 661.21592555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 48
• Rotatable Bond Count: 8
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175Ų
• XLogP3: 2.3

Experimental Properties

• Melting Point: 260° (dec)

Zinostatinum Security Information

• Toxicity：LD50 in mice (mg/kg): 1050 orally, 0.96 i.v. (Toriyama)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminoglycosides